
An In-depth Technical Guide to Dimethoxy di-p-
cresol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethoxy di-p-cresol

Cat. No.: B089365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethoxy di-p-cresol, a
biphenolic compound with applications in various scientific and industrial fields. The document

details its chemical and physical properties, synthesis, analytical characterization, and

biological activities, with a focus on its antioxidant potential.

Chemical and Physical Properties
Dimethoxy di-p-cresol, with the CAS Number 13990-86-8, is a dimeric derivative of p-cresol.

[1][2][3][4][5] Its chemical structure features two methoxy and two hydroxyl groups attached to

a biphenyl backbone, which contributes to its chemical reactivity and biological activity.

Table 1: Chemical and Physical Properties of Dimethoxy di-p-cresol
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Property Value Source(s)

CAS Number 13990-86-8 [1][2][3][4][5]

Molecular Formula C₁₆H₁₈O₄ [2][3]

Molecular Weight 274.31 g/mol [1][3]

Synonyms

2,2'-Dihydroxy-3,3'-dimethoxy-

5,5'-dimethylbiphenyl; 3,3'-

Dimethoxy-5,5'-

dimethylbiphenyl-2,2'-diol

[2][3]

Density 1.181 g/cm³ [2]

Boiling Point 383.9 °C at 760 mmHg [2]

Flash Point 186 °C [2]

Appearance
White to off-white crystalline

powder
[2]

Synthesis and Manufacturing
Dimethoxy di-p-cresol is typically synthesized via the oxidative coupling of p-cresol

derivatives.[1] This method involves the oxidation of the phenolic substrate to generate reactive

intermediates that subsequently couple to form the dimeric biphenyl structure.[1] While specific

industrial synthesis protocols are proprietary, a general laboratory-scale synthesis can be

extrapolated from literature on related compounds.

Experimental Protocol: Synthesis of a p-Cresol Dimer (Illustrative)

This protocol is based on the synthesis of related p-cresol and p-methoxyphenol dimers and

serves as an illustrative example.[6][7]

Materials:

p-Cresol derivative (e.g., 4-methyl-2-methoxyphenol)

Oxidizing agent (e.g., ferric chloride, potassium ferricyanide)
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Solvent (e.g., methanol, water)

Acid for quenching (e.g., hydrochloric acid)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Dissolve the p-cresol derivative in the chosen solvent in a reaction flask.

Slowly add the oxidizing agent to the solution while stirring at room temperature.

Continue stirring for several hours to allow the reaction to proceed to completion. The

progress can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the reaction by adding a dilute acid solution.

Extract the product into an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous drying agent, and filter.

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield the pure

Dimethoxy di-p-cresol.

Logical Workflow for Synthesis
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A logical workflow for the synthesis of Dimethoxy di-p-cresol.

Analytical Characterization
The structure of Dimethoxy di-p-cresol can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

identify the chemical environment of the hydrogen and carbon atoms in the molecule,

confirming the presence of methoxy, hydroxyl, methyl, and aromatic groups.[1]
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Ultraviolet-Visible (UV-Vis) Spectroscopy: This technique provides information about the

electronic transitions within the substituted biphenyl system, which acts as the chromophore.

[1]

Table 2: Illustrative Spectroscopic Data

Technique Key Observations

¹H NMR

Signals corresponding to aromatic protons,

methoxy protons, methyl protons, and hydroxyl

protons.

¹³C NMR

Resonances for all unique carbon atoms,

including aromatic carbons, methoxy carbon,

and methyl carbon.

UV-Vis
Absorption maxima characteristic of the

substituted biphenyl chromophore.

Biological Activity and Applications
Dimethoxy di-p-cresol and its related dimeric structures exhibit significant biological activities,

primarily as antioxidants. This property is relevant for applications in the pharmaceutical,

cosmetic, and food industries.

Antioxidant Activity

The antioxidant property of Dimethoxy di-p-cresol stems from its ability to act as a radical

scavenger.[1] The phenolic hydroxyl groups can donate a hydrogen atom to neutralize free

radicals, thus preventing oxidative damage. Studies on related p-cresol and p-methoxyphenol

dimers have shown that dimerization can enhance radical-scavenging activity compared to

their monomeric precursors.[6][7]

Experimental Protocol: Determination of Antioxidant Activity (Induction Period Method)

This protocol is based on the methodology used to assess the radical-scavenging activity of

related phenolic dimers.[6][7]
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Materials:

Methyl methacrylate (MMA) as the monomer

Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO) as the radical initiator

Dimethoxy di-p-cresol (as the antioxidant)

Dilatometer or a similar instrument to measure polymerization rate

Procedure:

Prepare a solution of MMA and the radical initiator.

Add a known concentration of Dimethoxy di-p-cresol to the solution.

Initiate polymerization by heating the mixture (e.g., at 70 °C).

Monitor the rate of polymerization. The presence of the antioxidant will induce a time lag

(induction period) before polymerization begins.

The length of the induction period is proportional to the radical-scavenging activity of the

antioxidant.

Mechanism of Antioxidant Action (Radical Scavenging)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b089365?utm_src=pdf-body
https://www.benchchem.com/product/b089365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Stress

Antioxidant Defense Neutralization

Free Radical
(R•)

Dimethoxy di-p-cresol
(Ar-OH)

Neutralized
Molecule (RH)

 gains H•

Stable Antioxidant
Radical (Ar-O•) donates H•

Click to download full resolution via product page

Radical scavenging mechanism of a phenolic antioxidant.

Cytotoxicity and Anti-inflammatory Activity

Studies on dimers of p-cresol and p-methoxyphenol have investigated their cytotoxicity and

anti-inflammatory potential.[6][7][8] Dimerization has been shown to influence these biological

activities. For instance, the cytotoxicity of p-cresol and p-methoxyphenol dimers was found to

be greater than their parent monomers but less than the conventional antioxidant BHA.[6][7]

Furthermore, these dimers, unlike their monomers, showed inhibitory effects on

lipopolysaccharide (LPS)-stimulated cyclooxygenase-2 (COX-2) expression, indicating potential

anti-inflammatory properties.[6][8]

Table 3: Summary of Biological Activity Data for Related Dimers
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Biological Activity Compound Result Source(s)

Radical Scavenging p-cresol dimer (2a)
Stoichiometric factor

(n) = 3
[6][7]

p-methoxyphenol

dimer (2b)

Stoichiometric factor

(n) = 2.8
[6][7]

Cytotoxicity (ID₅₀) p-cresol dimer (2a)
Lower than BHA,

higher than monomer
[6][7]

p-methoxyphenol

dimer (2b)

Lower than BHA,

higher than monomer
[6][7]

Anti-inflammatory
p-cresol dimer & p-

methoxyphenol dimer

Inhibition of LPS-

stimulated COX-2

expression

[6][8]

Other Applications

Dimethoxy di-p-cresol is utilized as an intermediate in organic synthesis and the

pharmaceutical industry. It also serves as a raw material for the production of various

chemicals, including pesticides, surfactants, and polymer monomers.[2] In the cosmetics

industry, it is used for its antioxidant and skin-conditioning properties.

Safety and Handling
Dimethoxy di-p-cresol is intended for research and industrial use only and is not for human or

veterinary use.[1] Standard laboratory safety precautions should be followed when handling

this chemical, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat. It should be stored in a cool, dry, and well-ventilated area, protected

from light.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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